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Compound of Interest

Compound Name: 1,4-Anhydro-d-mannitol

CAS No.: 34828-64-3

Cat. No.: B1279067

Get Quote

Executive Summary & Substance Identity[1]
1,4-Anhydro-D-mannitol (CAS: 7726-97-8), often referred to as Mannitan, is a dehydrated

derivative of the sugar alcohol D-mannitol. Unlike its parent compound (a common osmotic

diuretic and excipient) or its structural isomer 2,5-Anhydro-D-mannitol (a potent metabolic

inhibitor), 1,4-Anhydro-D-mannitol is primarily utilized as a chiral building block in organic

synthesis and a reference standard in carbohydrate analysis.

This guide addresses a critical safety gap: the frequent confusion between 1,4-Anhydro-D-
mannitol and 2,5-Anhydro-D-mannitol.[1] While the latter is a toxic antimetabolite that inhibits

gluconeogenesis, the 1,4-isomer presents a significantly lower hazard profile.[1] However, strict

adherence to laboratory safety protocols is required to prevent cross-contamination and

accidental ingestion.[1]

Chemical Identity Table[1]
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Feature Specification

Chemical Name 1,4-Anhydro-D-mannitol

Synonyms
Mannitan; (2R,3R,4R)-3,4-Dihydroxy-2-

[(1R)-1,2-dihydroxyethyl]tetrahydrofuran

CAS Number 7726-97-8

Molecular Formula C₆H₁₂O₅

Molecular Weight 164.16 g/mol

Appearance White crystalline solid

Solubility Soluble in water, DMSO, Methanol

Melting Point 145–147 °C

Hazard Identification & GHS Classification
GHS Classification Status
Based on current Safety Data Sheets (SDS) from major suppliers (e.g., Synthose, Santa Cruz

Biotechnology), 1,4-Anhydro-D-mannitol is Not Classified as a dangerous substance under

the Globally Harmonized System (GHS).[1]

However, as a bioactive research chemical, it should be treated with Caution.[1] The "Not

Classified" status often reflects a lack of exhaustive toxicity testing rather than proven

harmlessness.[1]

Critical Distinction: The Isomer Hazard Map
The primary risk associated with this compound is mistaken identity.[1] Researchers must

distinguish it from its isomers to avoid experimental failure or unintended toxicity.[1]
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Figure 1: Isomer Hazard Map distinguishing the target compound (Blue) from its toxic isomer

(Red).[1]

Toxicological Profile
Acute Toxicity[1]

Oral LD50: Data not established for 1,4-Anhydro-D-mannitol specifically.[1]

Comparative Insight: Its parent compound, D-mannitol, has an oral LD50 of 13,500 mg/kg

(Rat), indicating very low toxicity.[1] 1,4-Anhydro-D-mannitol is structurally stable and does

not possess the reactive aldehyde/ketone groups typically associated with acute toxicity.[1]

Biological Activity & Mechanism
Unlike 2,5-Anhydro-D-mannitol, which traps phosphate in the liver and inhibits

gluconeogenesis (leading to hypoglycemia and eating behavior changes in rats), 1,4-Anhydro-
D-mannitol does not exhibit this potent antimetabolic effect.[1]

Metabolism: It is chemically stable and resistant to rapid enzymatic degradation.[1]
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Natural Occurrence: Trace amounts have been identified in natural products (e.g., olive

pruning residues), suggesting a history of environmental presence without acute bio-hazard

flags.[1]

Potential Health Effects[1][2][3][4][5][6]
Inhalation: May cause respiratory tract irritation due to physical abrasion of dust particles.[1]

Skin/Eye Contact: May cause mechanical irritation.[1]

Ingestion: Large quantities may cause gastrointestinal upset (osmotic effect), similar to other

sugar alcohols.[1]

Handling, Storage, & Exposure Controls[1]
Personal Protective Equipment (PPE) Matrix

Protection Type Recommendation Rationale

Respiratory N95 / P2 Mask

Required if dust formation is

visible.[1] Prevents inhalation

of fine particulates.[1]

Hand Nitrile Gloves
Standard barrier protection

(0.11 mm thickness).[1]

Eye Safety Glasses
Side shields required to

prevent dust entry.[1]

Body Lab Coat
Prevents contamination of

personal clothing.[1]

Storage Protocols
Temperature: Store at 2–8 °C (Refrigerator) is recommended by some vendors for long-term

stability, though it is stable at room temperature.[1]

Environment: Keep container tightly closed in a dry, well-ventilated place. Hygroscopic

nature requires protection from moisture.[1]
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Incompatibilities: Strong oxidizing agents.[1]

Emergency & First Aid Procedures
Every laboratory handling this substance must integrate the following protocols into their safety

manual.

First Aid Response[1]
Inhalation: Move person to fresh air. If breathing is difficult, give oxygen.[1]

Skin Contact: Wash off with soap and plenty of water.[1]

Eye Contact: Flush eyes with water as a precaution for at least 15 minutes.[1]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

[1]

Spillage & Disposal[1][5]
Containment: Sweep up and shovel. Keep in suitable, closed containers for disposal.

Avoidance: Do not let product enter drains (standard chemical hygiene, though not an acute

marine pollutant).[1]

Disposal: Dissolve or mix the material with a combustible solvent and burn in a chemical

incinerator equipped with an afterburner and scrubber.[1]

Experimental Workflow: Stability & Solubility
When using 1,4-Anhydro-D-mannitol as a scaffold, researchers often face solubility

challenges.[1] The following decision tree ensures safe and effective dissolution.
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Figure 2: Solubility and preparation workflow for experimental applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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